methyl 4-[({1-[(dimethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate

• IUPAC Name: methyl 4-[[1-(dimethylcarbamoyl)piperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C17H23N3O4/c1-19(2)17(23)20-10-8-12(9-11-20)15(21)18-14-6-4-13(5-7-14)16(22)24-3/h4-7,12H,8-11H2,1-3H3,(H,18,21)
• InChI Key: RRYFPUXCRYSFLB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol

Description

Methyl 4-[({1-[(dimethylamino)carbonyl]-4-piperidinyl}carbonyl)amino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DMABN or N-(4-(dimethylamino)benzoyl)-N-(4-piperidinyl)benzamide. It is a white crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol.

Mechanism of Action

The mechanism of action of DMABN is not fully understood. However, it is believed that DMABN inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. DMABN has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
DMABN has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including topoisomerase II and DNA polymerase. DMABN has also been shown to induce the production of ROS, leading to oxidative stress and cell death. In addition, DMABN has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMABN is its potential as a cancer treatment. DMABN has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment. However, there are also some limitations to using DMABN in lab experiments. DMABN is a complex compound that requires careful attention to detail during the synthesis process to ensure the purity and quality of the final product. In addition, DMABN can be toxic to cells at high concentrations, making it difficult to use in certain experiments.

Future Directions

There are several future directions for DMABN research. One area of interest is the development of new methods for synthesizing DMABN that are more efficient and cost-effective. Another area of interest is the further investigation of the mechanism of action of DMABN. Understanding the precise mechanisms by which DMABN inhibits the growth and proliferation of cancer cells could lead to the development of new and more effective cancer treatments. Finally, there is also interest in exploring the potential applications of DMABN in other fields of scientific research, such as neurodegenerative diseases and infectious diseases.
Conclusion:
DMABN is a complex chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been extensively studied for its potential as a cancer treatment, and has shown promising results in inhibiting the growth and proliferation of cancer cells. However, there are also some limitations to using DMABN in lab experiments, and further research is needed to fully understand its mechanism of action and potential applications in other fields of scientific research.

Synthesis Methods

DMABN can be synthesized using various methods, including the reaction of 4-aminobenzoic acid with N,N-dimethyl-4-piperidone and benzoyl chloride. Another method involves the reaction of 4-aminobenzoic acid with N,N-dimethyl-4-piperidone and benzoyl isocyanate. The synthesis of DMABN is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

DMABN has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of DMABN is in the field of cancer research. DMABN has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.